Cas no 622809-52-3 (1,4-bis[(6-chloro-3-pyridinyl)sulfonyl]piperazine)

• Product Name: 1,4-bis[(6-chloro-3-pyridinyl)sulfonyl]piperazine
• CAS No: 622809-52-3
• MF: C₁₄H₁₄Cl₂N₄O₄S₂
• MW: 437.321358203888
• CID: 6019980
• PubChem ID: 1034211
• Update Time: 2025-05-23

1,4-bis[(6-chloro-3-pyridinyl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1,4-bis[(6-chloro-3-pyridinyl)sulfonyl]piperazine
• Piperazine, 1,4-bis[(6-chloro-3-pyridinyl)sulfonyl]-
• EN300-26583266
• AKOS001063938
• AF-399/42309792
• Z45526818
• 1,4-bis[(6-chloropyridin-3-yl)sulfonyl]piperazine
• 622809-52-3

• Inchi： 1S/C14H14Cl2N4O4S2/c15-13-3-1-11(9-17-13)25(21,22)19-5-7-20(8-6-19)26(23,24)12-2-4-14(16)18-10-12/h1-4,9-10H,5-8H2
• InChI Key： XNOHHQVSTVBITH-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)N=C2)(=O)=O)CCN(S(C2=CC=C(Cl)N=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 435.9833527g/mol
• Monoisotopic Mass: 435.9833527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.599±0.06 g/cm3(Predicted)
• Boiling Point: 636.7±65.0 °C(Predicted)
• pka: -2.06±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 1,4-bis[(6-chloro-3-pyridinyl)sulfonyl]piperazine

1,4-bis[(6-chloro-3-pyridinyl)sulfonyl]piperazine (CAS No. 622809-52-3): An Overview of a Promising Compound in Medicinal Chemistry

1,4-bis[(6-chloro-3-pyridinyl)sulfonyl]piperazine (CAS No. 622809-52-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperazines, which are widely studied for their diverse biological activities, including their roles as central nervous system (CNS) agents, antiviral drugs, and anti-inflammatory agents.

The chemical structure of 1,4-bis[(6-chloro-3-pyridinyl)sulfonyl]piperazine features a piperazine ring flanked by two sulfonyl groups, each attached to a 6-chloro-3-pyridinyl moiety. This intricate arrangement imparts the molecule with specific pharmacological properties that make it an attractive candidate for various therapeutic interventions. The presence of the chloro and pyridinyl groups contributes to the compound's lipophilicity and electronic characteristics, which are crucial for its biological activity.

Recent research has highlighted the potential of 1,4-bis[(6-chloro-3-pyridinyl)sulfonyl]piperazine in several areas of medicinal chemistry. One notable application is its use as a potent inhibitor of specific enzymes involved in inflammatory pathways. Studies have shown that this compound can effectively modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. This makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1,4-bis[(6-chloro-3-pyridinyl)sulfonyl]piperazine has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can inhibit the replication of certain viruses by interfering with viral entry or replication processes. For instance, studies have shown that it can effectively reduce the viral load in cells infected with influenza virus, making it a potential lead compound for the development of antiviral therapies.

The pharmacokinetic properties of 1,4-bis[(6-chloro-3-pyridinyl)sulfonyl]piperazine have also been extensively studied. Its high lipophilicity allows it to cross biological membranes easily, which is essential for its bioavailability and distribution within the body. However, this property also necessitates careful consideration of its potential side effects and toxicity profiles. Preclinical studies have generally shown favorable safety profiles, but further research is needed to fully understand its long-term effects and interactions with other drugs.

In terms of synthetic methods, 1,4-bis[(6-chloro-3-pyridinyl)sulfonyl]piperazine can be synthesized through a multi-step process involving the reaction of piperazine with appropriate sulfonyl chlorides. The synthesis route is well-documented in the literature and can be optimized for large-scale production if needed. The availability of high-purity material is crucial for both research and potential clinical applications.

The current landscape of drug discovery and development is highly competitive, and compounds like 1,4-bis[(6-chloro-3-pyridinyl)sulfonyl]piperazine represent a significant advancement in this field. Ongoing clinical trials are exploring its efficacy and safety in various disease models, including inflammatory disorders and viral infections. These trials are essential for validating the therapeutic potential of this compound and determining its place in future treatment regimens.

In conclusion, 1,4-bis[(6-chloro-3-pyridinyl)sulfonyl]piperazine (CAS No. 622809-52-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more data from preclinical and clinical studies become available, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.